Cas no 866016-46-8 (methyl 2-(2-{6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-4-ylsulfanyl}acetamido)benzoate)

$methyl 2-(2-{6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-4-ylsulfanyl}acetamido)benzoate structure$

866016-46-8 structure

Product Name:methyl 2-(2-{6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-4-ylsulfanyl}acetamido)benzoate

CAS No:866016-46-8

Molecular Formula:C₂₈H₂₃N₃O₄S₂

Molecular Weight:529.629924058914

CID:6616284

PubChem ID:2134945

methyl 2-(2-{6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-4-ylsulfanyl}acetamido)benzoate Properties

Names and Identifiers

- methyl 2-(2-((4-oxo-3-phenethyl-3,4-dihydrobenzo[4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate
- methyl 2-[({[4-oxo-3-(2-phenylethyl)-3,4-dihydro[1]benzothieno[3,2-d]pyrimidin-2-yl]thio}acetyl)amino]benzoate
- F1602-0041
- methyl 2-(2-{[6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl}acetamido)benzoate
- 866016-46-8
- METHYL 2-({2-[(4-OXO-3-PHENETHYL-3,4-DIHYDRO[1]BENZOTHIENO[3,2-D]PYRIMIDIN-2-YL)SULFANYL]ACETYL}AMINO)BENZOATE
- AKOS002075185
- methyl 2-[[2-[[4-oxo-3-(2-phenylethyl)-[1]benzothiolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
- InChIKey： GNIBZRYJOXWTPK-UHFFFAOYSA-N
- Inchi： 1S/C28H23N3O4S2/c1-35-27(34)19-11-5-7-13-21(19)29-23(32)17-36-28-30-24-20-12-6-8-14-22(20)37-25(24)26(33)31(28)16-15-18-9-3-2-4-10-18/h2-14H,15-17H2,1H3,(H,29,32)
- SMILES： S1C2C=CC=CC=2C2=C1C(N(C(=N2)SCC(NC1C=CC=CC=1C(=O)OC)=O)CCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 529.11299857g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 9
Monoisotopic Mass: 529.11299857g/mol
Heavy Atom Count: 37
Complexity: 878
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.4
Topological Polar Surface Area: 142Å²

methyl 2-(2-{6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,10,12-pentaen-4-ylsulfanyl}acetamido)benzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F1602-0041-2μmol	methyl 2-(2-{[6-oxo-5-(2-phenylethyl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl]sulfanyl}acetamido)benzoate	866016-46-8	90%+	2μl	$57.0